Cas no 928048-24-2 (2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy-)
928048-24-2 structure
Product name:2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy-
2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy-
- 4-fluorobenzo[c][1,2]oxaborole-1,3(3H)-diol
- 928048-24-2
-
- Inchi： InChI=1S/C7H6BFO3/c9-5-3-1-2-4-6(5)7(10)12-8(4)11/h1-3,7,10-11H
- InChI Key： SAIIASQJONGZPK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 168.0394024Da
- Monoisotopic Mass: 168.0394024Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy- Related Literature
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
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Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
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5. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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